Cas no 65847-73-6 (N-2-benzofuranyl-Acetamide)

• Product Name: N-2-benzofuranyl-Acetamide
• CAS No: 65847-73-6
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 1092452
• PubChem ID: 15471365
• Update Time: 2025-06-11

N-2-benzofuranyl-Acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-benzofuranyl-Acetamide
• N-(1-benzofuran-2-yl)acetamide
• AB63465
• 65847-73-6
• N-(BENZOFURAN-2-YL)ACETAMIDE
• AKOS006307427
• 2-acetamidobenzofuran
• A923671
• SCHEMBL13652067

• MDL： MFCD11110205
• Inchi： 1S/C10H9NO2/c1-7(12)11-10-6-8-4-2-3-5-9(8)13-10/h2-6H,1H3,(H,11,12)
• InChI Key： TYFTYPUMKHGTKI-UHFFFAOYSA-N
• SMILES： O1C(=CC2C=CC=CC1=2)NC(C)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.2Ų

N-2-benzofuranyl-Acetamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on N-2-benzofuranyl-Acetamide

Comprehensive Overview of N-2-benzofuranyl-Acetamide (CAS No. 65847-73-6): Properties, Applications, and Innovations

N-2-benzofuranyl-Acetamide (CAS No. 65847-73-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of benzofuran, this acetamide-class molecule exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula, C₁₀H₉NO₂, and distinct benzofuran-acetamide hybrid structure have sparked interest among researchers exploring novel bioactive molecules.

Recent studies highlight the compound's potential in drug discovery pipelines, particularly in targeting neurological pathways. The benzofuran moiety is known to interact with serotonin receptors, while the acetamide functional group enhances solubility—a critical factor in bioavailability optimization. This dual functionality positions N-2-benzofuranyl-Acetamide as a promising scaffold for developing central nervous system (CNS) therapeutics, addressing growing market demands for neuroprotective agents.

From a synthetic chemistry perspective, CAS 65847-73-6 demonstrates remarkable stability under various reaction conditions. Its electron-rich benzofuran core enables selective functionalization, allowing researchers to create diverse analogs for structure-activity relationship (SAR) studies. Current literature suggests applications in developing selective enzyme inhibitors, with particular interest in kinase modulation—a hot topic in cancer research and metabolic disorder treatments.

The compound's physicochemical properties warrant special attention. With a molecular weight of 175.18 g/mol and predicted logP value of 1.82, N-2-benzofuranyl-Acetamide exhibits balanced lipophilicity for membrane penetration while maintaining sufficient aqueous solubility. These characteristics make it an attractive candidate for medicinal chemistry optimization, especially in the design of blood-brain barrier permeable compounds—a frequent search topic among pharmaceutical researchers.

Industrial applications of 65847-73-6 extend beyond pharmaceuticals. The agrochemical sector has explored its derivatives as potential plant growth regulators and eco-friendly pesticides, aligning with global trends toward sustainable agriculture. The compound's biodegradability profile and low environmental persistence make it particularly relevant in green chemistry initiatives—a subject of increasing importance in regulatory discussions and consumer-conscious markets.

Analytical characterization of N-2-benzofuranyl-Acetamide typically involves advanced techniques such as HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. Recent advancements in computational chemistry have enabled more accurate prediction of its metabolic pathways, addressing common queries about compound stability and metabolite identification. These computational tools significantly accelerate the drug development cycle—a crucial factor in cost-sensitive research environments.

Quality control standards for CAS 65847-73-6 require rigorous testing for residual solvents and heavy metals, particularly when intended for pharmaceutical applications. The compound's synthesis typically achieves >98% purity, with chiral purity becoming increasingly important as researchers investigate enantioselective biological effects—a trending topic in precision medicine discussions.

Storage and handling recommendations for N-2-benzofuranyl-Acetamide emphasize protection from light and moisture, with optimal stability observed at -20°C under inert atmosphere. These conditions maintain the compound's integrity for long-term research use, addressing practical concerns frequently raised by laboratory professionals about chemical storage best practices.

Emerging research directions for 65847-73-6 include exploration of its polypharmacological potential—the ability to modulate multiple biological targets simultaneously. This approach aligns with current therapeutic strategies for complex diseases like neurodegenerative disorders, where single-target drugs often show limited efficacy. The compound's modular structure facilitates rapid generation of analog libraries for high-throughput screening—a technique dominating modern drug discovery methodologies.

Patent landscapes reveal growing interest in N-2-benzofuranyl-Acetamide derivatives, with recent filings covering applications in pain management and anti-inflammatory therapies. This intellectual property activity reflects the compound's commercial potential and answers frequent industry queries about patentability of novel chemical entities. The development of crystalline polymorphs—another active research area—addresses formulation challenges commonly encountered in pharmaceutical manufacturing.

Environmental safety assessments of CAS 65847-73-6 indicate favorable biodegradation profiles, with no bioaccumulation concerns reported. These findings position the compound favorably in regulatory evaluations, particularly in regions with stringent green chemistry regulations—a critical consideration for manufacturers responding to increasing environmental consciousness among end-users.

Supply chain dynamics for N-2-benzofuranyl-Acetamide reflect growing demand from contract research organizations and academic institutions. Current market analyses suggest stable availability with increasing regional production capabilities—information highly sought after by procurement specialists searching for reliable chemical suppliers. Quality certifications including ISO and GMP compliance have become key differentiators among vendors.

Future perspectives for 65847-73-6 research include integration with artificial intelligence-driven drug design platforms. Machine learning algorithms can predict optimal structural modifications to enhance target affinity while minimizing off-target effects—a solution to common challenges in lead optimization. This intersection of chemistry and computational biology represents the next frontier in accelerated therapeutic development.